Methyl 6-chloropyrazolo[1,5-A]pyrimidine-2-carboxylate

• IUPAC Name: methyl 6-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C8H6ClN3O2/c1-14-8(13)6-2-7-10-3-5(9)4-12(7)11-6/h2-4H,1H3
• InChI Key: GXHPYPSCCJMAQO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN2C=C(C=NC2=C1)Cl
• Molecular Formula: C8H6ClN3O2
• DSSTOX Substance ID: DTXSID40678368
• Molecular Weight: 211.60 g/mol
• CAS RN: 1005209-41-5

Description

“Methyl 6-chloropyrazolo[1,5-A]pyrimidine-2-carboxylate” is a chemical compound that has been studied for its potential neuroprotective and anti-neuroinflammatory properties. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved a variety of novel disubstituted 2- (alknyl, aryl and arylamine)-6-alkynylpyrazolo [1,5-a]pyrimidine derivatives prepared via sequential site-selective cross-coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound was characterized using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. HRMS analyses were also carried out using an Agilent Q-TOF-Mass Spectrometer 6540-UHD in the ESI techniques at 70 eV.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a series of cross-coupling reactions. Additionally, the oxidation of alcohol to aldehyde with Dess–Martin periodinane was accompanied by full restoration of aromaticity within the benzimidazole heterocycle.

Mechanism of Action

The mechanism of action of this compound was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.

Future Directions

The future directions for this compound could involve further exploration of its neuroprotective and anti-neuroinflammatory properties. The compound could potentially be developed as a therapeutic agent for the treatment of various neurodegenerative diseases.